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For Research Use Only. Not for use in diagnostic procedures.

Introduction
The Mixed Lineage Leukemia (MLL) family of histone methyltransferases (HMTs) plays a

critical role in regulating gene expression through the methylation of histone H3 at lysine 4

(H3K4). Dysregulation of MLL activity is implicated in various cancers, particularly acute

leukemias. The interaction between MLL and the WD repeat domain 5 (WDR5) protein is

essential for the catalytic activity of the MLL complex. Consequently, targeting the MLL-WDR5

protein-protein interaction (PPI) has emerged as a promising therapeutic strategy. MM-589 is a

potent and cell-permeable inhibitor that specifically disrupts this interaction.[1][2]

This application note provides a detailed protocol for an AlphaLISA (Amplified Luminescent

Proximity Homogeneous Assay) based functional assay to measure MLL HMT activity and its

inhibition by compounds such as MM-589. The AlphaLISA technology offers a sensitive, no-

wash, bead-based assay format suitable for high-throughput screening (HTS).[3][4][5][6]

Principle of the Assay
The AlphaLISA assay quantifies the methylation of a biotinylated histone H3 peptide substrate

by the MLL enzyme complex. The assay utilizes two types of beads: Streptavidin-coated Donor

beads and Acceptor beads conjugated to an antibody specific for the methylated histone mark.

When the MLL enzyme methylates the biotinylated substrate, the Donor beads bind to the

biotin tag, and the Acceptor beads bind to the methyl mark. This brings the beads into close
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proximity (<200 nm). Upon excitation of the Donor beads at 680 nm, singlet oxygen is

generated, which diffuses to the nearby Acceptor beads, triggering a chemiluminescent signal

at 615 nm. The intensity of the emitted light is directly proportional to the level of substrate

methylation. Inhibitors of MLL HMT activity will decrease the signal.[3][4][5][6]

Data Presentation
Table 1: Inhibitory Activity of MM-589

Target Assay IC50 Reference

MLL H3K4

Methyltransferase

Activity

AlphaLISA-based

HMT Assay
12.7 nM [1][7]

WDR5 Binding Biochemical Assay 0.90 nM [1][7]

Table 2: Cellular Activity of MM-589 in MLL-rearranged Leukemia Cell Lines

Cell Line Type IC50 Reference

MV4-11 MLL-AF4 0.25 µM [1]

MOLM-13 MLL-AF9 0.21 µM [1]

HL-60 MLL-wildtype 8.6 µM [1]
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Caption: MLL Signaling Pathway and MM-589 Inhibition.
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Caption: AlphaLISA MLL HMT Assay Workflow.
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Experimental Protocols
Materials and Reagents

Enzyme: Recombinant MLL core complex (containing MLL, WDR5, ASH2L, RBBP5, and

DPY30)

Substrate: Biotinylated Histone H3 (1-21) peptide

Cofactor: S-adenosyl-L-methionine (SAM)

Inhibitor: MM-589

Detection Reagents:

AlphaLISA® Anti-methyl-Histone H3 Acceptor beads

AlphaLISA® Streptavidin Donor beads

Assay Buffer: e.g., 50 mM Tris-HCl pH 8.0, 50 mM NaCl, 1 mM DTT, 0.01% Tween-20,

0.005% BSA

Detection Buffer: e.g., 1x AlphaLISA Epigenetics Buffer

Plates: 384-well white opaque assay plates

Plate Reader: An AlphaScreen®-enabled plate reader

Assay Protocol
Compound Preparation:

Prepare a stock solution of MM-589 in 100% DMSO.

Perform serial dilutions of the compound in assay buffer to the desired final

concentrations. The final DMSO concentration in the assay should not exceed 1%.

Enzyme Reaction:
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Add 2.5 µL of the diluted compound or vehicle (assay buffer with DMSO) to the wells of a

384-well plate.

Add 2.5 µL of the MLL enzyme complex (at 2x final concentration) to each well.

Pre-incubate for 15 minutes at room temperature.

Initiate the reaction by adding 5 µL of a mixture of biotinylated H3 peptide substrate and

SAM (at 2x final concentration).

Seal the plate and incubate for 60 minutes at room temperature.

AlphaLISA Detection:

Prepare the Anti-methyl-Histone H3 Acceptor beads by diluting them in 1x AlphaLISA

Epigenetics Buffer.

Add 5 µL of the diluted Acceptor beads to each well.

Seal the plate and incubate for 60 minutes at room temperature in the dark.

Prepare the Streptavidin Donor beads by diluting them in 1x AlphaLISA Epigenetics Buffer

under subdued light.

Add 10 µL of the diluted Donor beads to each well.

Seal the plate and incubate for 30 minutes at room temperature in the dark.

Signal Measurement:

Read the plate on an AlphaScreen-enabled plate reader with excitation at 680 nm and

emission detection at 615 nm.

Data Analysis
The inhibitory effect of MM-589 can be determined by calculating the IC50 value from a dose-

response curve. The data is typically normalized to the high control (enzyme, substrate, and
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vehicle) and low control (no enzyme or a known potent inhibitor). The IC50 value is the

concentration of the inhibitor that reduces the enzyme activity by 50%.

Conclusion
The AlphaLISA-based MLL HMT functional assay is a robust and sensitive method for

characterizing the activity of MLL inhibitors like MM-589. Its homogeneous format and high-

throughput compatibility make it an ideal tool for drug discovery and development efforts

targeting the MLL-WDR5 interaction. The data presented here demonstrates the potent and

specific inhibition of MLL HMT activity by MM-589, supporting its further investigation as a

potential therapeutic agent for MLL-rearranged leukemias.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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